2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid, 95%

• IUPAC Name: 2-[2-fluoro-3-(trifluoromethyl)phenyl]pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H7F4NO2/c14-10-7(3-1-5-9(10)13(15,16)17)11-8(12(19)20)4-2-6-18-11/h1-6H,(H,19,20)
• InChI Key: RCPKZTDSABBYLX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(F)(F)F)F)C2=C(C=CC=N2)C(=O)O
• Molecular Formula: C13H7F4NO2
• DSSTOX Substance ID: DTXSID90688255
• Molecular Weight: 285.19 g/mol
• CAS RN: 1261957-64-5

Description

2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid (FTPA) is a synthetic compound with a wide range of applications in the chemical and pharmaceutical industries. It is a fluorinated aromatic acid with a pKa of 6.5 and a melting point of 63°C. FTPA is widely used as an intermediate in the synthesis of various compounds such as pharmaceuticals, agrochemicals, and dyes. FTPA is also used as a catalyst in the production of polymers, as a reagent in the synthesis of organic compounds, and as a stabilizer in the purification of proteins.

Scientific Research Applications

2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% has been widely used in scientific research due to its wide range of applications. It is used as a reagent in the synthesis of organic compounds, as a catalyst in the production of polymers, and as a stabilizer in the purification of proteins. In addition, 2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% has been used in the synthesis of various pharmaceuticals, agrochemicals, and dyes. 2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% has also been used in the study of various biological processes, such as the regulation of gene expression, the regulation of cell proliferation and differentiation, and the regulation of enzyme activity.

Mechanism of Action

2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% acts as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of acetylcholine in the nervous system. By inhibiting this enzyme, 2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% increases the level of acetylcholine in the nervous system, resulting in increased neuronal activity and improved cognitive function.
Biochemical and Physiological Effects
2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% has been found to have a variety of biochemical and physiological effects. In addition to its effects on the nervous system, 2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% has been found to have anti-inflammatory, anti-cancer, anti-diabetic, and anti-microbial properties. It has also been found to be effective in the treatment of depression, anxiety, and other mental health disorders.

Advantages and Limitations for Lab Experiments

2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% is a useful reagent for laboratory experiments due to its wide range of applications and its relatively low cost. However, it has some limitations. 2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% is not soluble in water, and it is volatile, so it must be handled with care. In addition, 2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% is a strong acid, so it must be used in an appropriate environment.

Future Directions

There are many potential future directions for 2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% research. These include the development of new and improved synthesis methods, the exploration of its potential applications in the pharmaceutical and agrochemical industries, and further research into its biochemical and physiological effects. Additionally, further research into 2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid, 95%’s mechanism of action and its potential for use in the treatment of mental health disorders is needed. Finally, the development of new and improved methods for the purification of proteins using 2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% is an area of research that is of great interest.

Synthesis Methods

2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% can be synthesized via a variety of methods, including the reaction of 2-fluoro-3-trifluoromethylphenol with acetic anhydride in the presence of anhydrous sodium acetate. The reaction is carried out at room temperature and yields 2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% in high yields. Other methods for the synthesis of 2-(2-Fluoro-3-trifluoromethylphenyl)nicotinic acid, 95% include the reaction of 2-fluoro-3-trifluoromethylphenol with acetic anhydride in the presence of anhydrous sodium acetate, and the reaction of 2-fluoro-3-trifluoromethylphenol with acetic acid in the presence of anhydrous sodium acetate.